Cas no 1214342-83-2 (3-Fluoro-6-phenyl-2-pyridinecarboxylic acid)

• Product Name: 3-Fluoro-6-phenyl-2-pyridinecarboxylic acid
• CAS No: 1214342-83-2
• MF: C₁₂H₈FNO₂
• MW: 217.195826530457
• CID: 4925677
• Update Time: 2025-10-31

3-Fluoro-6-phenyl-2-pyridinecarboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-fluoro-6-phenyl-2-pyridinecarboxylic acid
• 3-fluoro-6-phenylpyridine-2-carboxylic acid
• 3-Fluoro-6-phenyl-2-pyridinecarboxylic acid

• Inchi： 1S/C12H8FNO2/c13-9-6-7-10(14-11(9)12(15)16)8-4-2-1-3-5-8/h1-7H,(H,15,16)
• InChI Key： CEHIYRWBYYNEBJ-UHFFFAOYSA-N
• SMILES： FC1C=CC(C2C=CC=CC=2)=NC=1C(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 253
• XLogP3: 2.5
• Topological Polar Surface Area: 50.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on 3-Fluoro-6-phenyl-2-pyridinecarboxylic acid

3-Fluoro-6-phenyl-2-pyridinecarboxylic Acid: A Comprehensive Overview

3-Fluoro-6-phenyl-2-pyridinecarboxylic acid, also known by its CAS number CAS No 1214342-83-2, is a compound of significant interest in the fields of organic chemistry, pharmacology, and materials science. This compound, characterized by its unique structure featuring a pyridine ring substituted with a fluoro group at position 3 and a phenyl group at position 6, has garnered attention due to its potential applications in drug development and as a precursor for advanced materials.

The synthesis of 3-fluoro-6-phenylpyridine-2-carboxylic acid involves a series of carefully designed reactions, including Friedel-Crafts acylation and subsequent fluorination steps. Recent advancements in catalytic methods have enabled the efficient production of this compound with high purity, making it more accessible for research and industrial applications.

In the realm of pharmacology, 3-fluoro-6-phenylpyridine carboxylic acid has shown promise as a lead compound for the development of new drugs targeting various diseases. For instance, studies have demonstrated its potential as an anti-inflammatory agent by modulating key enzymes involved in inflammatory pathways. Additionally, its ability to act as a ligand for certain G-protein coupled receptors (GPCRs) suggests its role in the treatment of neurological disorders.

Beyond pharmacology, this compound has found applications in materials science as a building block for constructing advanced organic materials. Its ability to form stable coordination complexes with transition metals has led to its use in the synthesis of metal-organic frameworks (MOFs) and other porous materials with applications in gas storage and catalysis.

The environmental impact of CAS No 1214342-83-2 has also been a topic of recent research. Studies indicate that it exhibits low toxicity towards aquatic organisms under standard laboratory conditions, which is crucial for its safe handling and disposal in industrial settings.

In conclusion, 3-fluoro-6-phenylpyridine carboxylic acid, with its versatile structure and diverse applications, continues to be a focal point in chemical research. As new methodologies for its synthesis and characterization emerge, the potential for this compound to contribute to advancements in medicine, materials science, and beyond remains vast.